Isoamyl alcohol

Specification

• Description: Fusel oil appears as a clear colorless liquid with a mild odor. Vapors are heavier than air.; Isoamyl alcohol is a colorless liquid with a mild, choking alcohol odor. Less dense than water, soluble in water. Hence floats on water. Produces an irritating vapor. (USCG, 1999); Isoamylol is an primary alcohol that is butan-1-ol in which a hydrogen at position 3 has been replaced by a methyl group. It has a role as a xenobiotic metabolite, a Saccharomyces cerevisiae metabolite and an antifungal agent. It is a primary alcohol, a volatile organic compound and an alkyl alcohol. It derives from a hydride of an isopentane.; Isoamyl alcohol is a natural product found in Ambrosiozyma monospora, Humulus lupulus, and other organisms with data available.; isoamylol is a metabolite found in or produced by Saccharomyces cerevisiae.
• CAS No.: 123-51-3
• Molecular Formula: C5H12O; C5H12O; (CH3)2CHCH2CH2OH
• Molecular Weight: 88.15 g/mol
• IUPAC Name: 3-methylbutan-1-ol
• Standard InChI: InChI=1S/C5H12O/c1-5(2)3-4-6/h5-6H,3-4H2,1-2H3
• Standard InChI Key: PHTQWCKDNZKARW-UHFFFAOYSA-N
• SMILES: CC(C)CCO
• Canonical SMILES: CC(C)CCO
• Boiling Point: 270 °F at 760 mmHg (USCG, 1999); 132.5 °C; 131.00 to 133.00 °C. @ 760.00 mm Hg; 132 °C; 270 °F
• Colorform: OILY, CLEAR LIQ; Colorless liquid.
• Flash Point: 114 °F (USCG, 1999); 43 °C; 109 °F (43 °C) (Closed cup); 42 °C c.c.; 114 °F; 109 °F
• Melting Point: -179 °F (NIOSH, 2024); -117.2 °C; -117 °C; -179 °F